Cas no 2172144-27-1 (2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidocyclobutyl}acetic acid)

• Product Name: 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidocyclobutyl}acetic acid
• CAS No: 2172144-27-1
• MF: C₂₅H₂₃N₃O₅S
• MW: 477.53222489357
• CID: 6571067
• PubChem ID: 165825833
• Update Time: 2025-07-22

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidocyclobutyl}acetic acid
• EN300-1560605
• 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-5-amido]cyclobutyl}acetic acid
• 2172144-27-1

• Inchi： 1S/C25H23N3O5S/c29-22(30)11-14-9-15(10-14)27-23(31)21-12-26-24(34-21)28-25(32)33-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,12,14-15,20H,9-11,13H2,(H,27,31)(H,29,30)(H,26,28,32)
• InChI Key： QECXDDVKWKLEPX-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NC=C1C(NC1CC(CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 477.13584202g/mol
• Monoisotopic Mass: 477.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 146Ų

Additional information on 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidocyclobutyl}acetic acid

Comprehensive Overview of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidocyclobutyl}acetic acid (CAS No. 2172144-27-1)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidocyclobutyl}acetic acid (CAS No. 2172144-27-1) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiazole ring, is widely utilized in peptide synthesis and drug discovery. Researchers are increasingly focusing on its applications due to its unique chemical properties and potential therapeutic benefits.

The compound's Fmoc-protected amino acid moiety makes it a valuable building block in solid-phase peptide synthesis (SPPS). This method is pivotal in developing novel peptides for treating diseases such as cancer, diabetes, and neurodegenerative disorders. Recent studies highlight the growing demand for Fmoc-based reagents, driven by advancements in personalized medicine and bioconjugation techniques. As a result, CAS No. 2172144-27-1 has garnered attention in both academic and industrial research settings.

One of the most searched questions in scientific forums is: "What are the applications of Fmoc-protected thiazole derivatives in drug development?" This reflects the compound's relevance in modern pharmacology. The thiazole ring, a heterocyclic scaffold, is known for its bioactivity, including antimicrobial and anti-inflammatory effects. When combined with the Fmoc group, it enhances the stability and solubility of peptide intermediates, addressing common challenges in synthetic chemistry.

Another trending topic is the role of cyclobutylacetic acid derivatives in medicinal chemistry. The cyclobutyl ring in 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidocyclobutyl}acetic acid contributes to its conformational rigidity, which is crucial for designing peptide-based drugs with improved target specificity. This aligns with the industry's shift toward highly selective therapeutics, minimizing off-target effects and side effects.

From an SEO perspective, keywords like "Fmoc-thiazole peptide synthesis", "CAS 2172144-27-1 supplier", and "cyclobutylacetic acid derivatives in drug discovery" are frequently queried. These terms underscore the compound's commercial and scientific value. Manufacturers and suppliers are optimizing their content around these phrases to cater to researchers seeking high-purity reagents for their experiments.

In conclusion, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidocyclobutyl}acetic acid represents a critical tool in contemporary biochemical research. Its multifaceted applications, from peptide synthesis to drug design, position it at the forefront of innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics.